Cas no 1180993-58-1 (N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide
• CAS No: 1180993-58-1
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 6153956
• PubChem ID: 8171795
• Update Time: 2025-06-12

N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS017023414
• N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide
• EN300-26684992
• Z25066478
• 1180993-58-1

• Inchi： 1S/C16H19N3O2S/c1-12(20)18-13-4-6-14(7-5-13)22-10-15(21)19-16(11-17)8-2-3-9-16/h4-7H,2-3,8-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： UCPKQWXWCGXGPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide

Introduction to N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide (CAS No. 1180993-58-1)

N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide, a compound with the CAS number 1180993-58-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups within its framework, including the cyanocyclopentyl and 4-acetamidophenylsulfanyl moieties, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide molecule exhibits a unique combination of structural features that contribute to its versatility. The presence of a cyano group at the cyclopentyl ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the sulfanyl group attached to the acetamide moiety introduces a polar character, which can influence its interactions with biological targets. These characteristics make it an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their pharmaceutical applications. The cyclopentyl ring in N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide contributes to its stability and rigidity, which are desirable properties in drug design. Furthermore, the incorporation of the acetamide group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

The sulfanyl group in this compound plays a crucial role in modulating its pharmacological profile. Sulfanyl-containing compounds have been widely studied for their antimicrobial, anti-inflammatory, and analgesic properties. The presence of this group in N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide suggests that it may exhibit similar beneficial effects. Preliminary studies have indicated that derivatives of sulfanyl-containing compounds can interact with various biological targets, making them attractive candidates for drug development.

One of the most exciting aspects of N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide is its potential as a lead compound for the development of new drugs. Its complex structure provides numerous opportunities for modification and optimization. Researchers can explore different synthetic pathways to introduce additional functional groups or alter existing ones, thereby fine-tuning the molecule's pharmacological properties. This flexibility is essential in the drug discovery process, where finding the right balance between potency and selectivity is critical.

The 4-acetamidophenylsulfanyl moiety is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. Hydrogen bonding is a key interaction mechanism in many drugs, contributing to their binding affinity and specificity. By incorporating this group into N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide, researchers can enhance the compound's ability to interact with proteins and enzymes involved in various disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of molecules like N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide with high accuracy. These tools allow scientists to design and optimize molecules more efficiently by simulating their interactions with biological targets before conducting experimental studies. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising lead compounds.

The synthesis of N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal catalysis and asymmetric synthesis have been particularly useful in constructing the intricate molecular framework of this compound efficiently.

The potential applications of N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying chemical biology and drug metabolism. By understanding how this compound interacts with biological systems, scientists can gain insights into disease mechanisms and develop more effective therapeutic strategies.

In conclusion, N-(1-cyanocyclopentyl)-2-[(4-acetamidophenyl)sulfanyl]acetamide (CAS No. 1180993-58-1) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure, characterized by functional groups such as the cyano and sulfanyl moieties, makes it an attractive candidate for further exploration. The ongoing studies on this compound highlight its importance as a lead molecule for developing new drugs and as a tool for understanding biological processes at a molecular level.